(R)-2-Amino-2-methyl-3-phenylpropanoic acid
Overview
Description
(R)-2-Amino-2-methyl-3-phenylpropanoic acid, also known as leucine, is an essential amino acid found in the human body. It is one of the nine essential amino acids, meaning that it cannot be synthesized in the human body and must be obtained through dietary sources. Leucine is a key component of proteins and is involved in a variety of biochemical and physiological processes. It is an important component of muscle tissue and is important for regulating energy metabolism. Leucine is also involved in the regulation of gene expression and the synthesis of other amino acids.
Scientific Research Applications
Proteomics Research
ALPHA-METHYL-D-PHENYLALANINE is utilized in proteomics research, where it serves as a specialty product . Its unique structure allows for the study of protein synthesis, folding, and function, providing insights into protein behavior and interaction.
Peptide Synthesis
This compound is often used in the synthesis of peptides. The presence of the alpha-methyl group on the amino acid can create steric hindrance, which is useful in the study of peptide stability and structure-function relationships .
Mechanism of Action
Target of Action
It is suggested that this compound may interact with various targets such as bacterial , CFTR , CGRP Receptor , Endothelin Receptor , GCGR , GLP Receptor , MMP , Oxytocin Receptor , PD-1/PD-L1 , Somatostatin Receptor , and Vasopressin Receptor . These targets play crucial roles in various biological processes, including metabolic diseases, neurological diseases, cancer, cardiovascular diseases, and infections .
Mode of Action
It is suggested that this compound may act as an agonist or inhibitor for its targets, leading to changes in the biological processes associated with these targets .
Biochemical Pathways
Given the wide range of its potential targets, it can be inferred that this compound may influence various biochemical pathways related to metabolic diseases, neurological diseases, cancer, cardiovascular diseases, and infections .
Result of Action
Given its potential interaction with various targets, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
(2R)-2-amino-2-methyl-3-phenylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-10(11,9(12)13)7-8-5-3-2-4-6-8/h2-6H,7,11H2,1H3,(H,12,13)/t10-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYOWVAAEQCNGLE-SNVBAGLBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=C1)(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@](CC1=CC=CC=C1)(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001313216 |
Source
|
| Record name | α-Methyl-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001313216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-Amino-2-methyl-3-phenylpropanoic acid | |
CAS RN |
17350-84-4 |
Source
|
| Record name | α-Methyl-D-phenylalanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17350-84-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | α-Methyl-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001313216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2R)-2-amino-2-methyl-3-phenylpropanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the enantioselective synthesis of (R)-2-Amino-2-methyl-3-phenylpropanoic acid tert-butyl ester?
A1: The research article details an enantioselective alkylation method for synthesizing (R)-2-Amino-2-methyl-3-phenylpropanoic acid tert-butyl ester []. This is significant because enantiomers (mirror image molecules) can exhibit different biological activities. Therefore, developing methods for selective synthesis of a specific enantiomer, in this case the (R)-enantiomer, is crucial for potential pharmaceutical applications where the desired biological activity might reside in only one of the enantiomers.
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![(S)-2-Amino-3-(benzo[b]thiophen-3-yl)propanoic acid](/img/structure/B555701.png)
